
Essential Procedures for the Proper Disposal of
LPM4870108

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: LPM4870108

Cat. No.: B15616778 Get Quote

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) with detailed disposal

procedures for LPM4870108 is not publicly available. The following guidelines are based on

best practices for the disposal of potent, biologically active small molecule kinase inhibitors and

should be supplemented by a thorough review of your institution's specific chemical hygiene

and hazardous waste disposal protocols. Always consult with your institution's Environmental

Health and Safety (EHS) office before handling and disposing of this compound.

LPM4870108 is a potent, orally active pan-Trk inhibitor.[1][2][3] Due to its high biological

activity, it should be handled as a potentially hazardous substance to minimize exposure to

personnel and the environment.

Summary of Key Compound Information
The following table summarizes key characteristics of LPM4870108 relevant to its safe

handling and disposal.
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Characteristic Description Source

Compound Type
Potent and orally active pan-

Trk (WT and MT) inhibitor
[1][2][3]

Primary Hazard

Biologically active potent

kinase inhibitor; potential for

unforeseen toxicological

effects.

Inferred from preclinical safety

and toxicity studies.[4][5]

Solubility 10 mM in DMSO [1]

Physical Form Typically a solid powder
Inferred from supplier

information.

Step-by-Step Disposal Procedures
The proper disposal of LPM4870108 requires the segregation of waste streams to ensure safe

and compliant disposal.

Solid Waste Disposal
This category includes unused or expired neat compounds, as well as consumables

contaminated with LPM4870108 such as gloves, weighing papers, pipette tips, and absorbent

materials from spill cleanups.

Segregation: All solid waste contaminated with LPM4870108 must be collected separately

from non-hazardous laboratory trash.

Containment: Use a designated, sealable, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemicals it will hold.

Labeling: The container must be prominently labeled with a "Hazardous Waste" tag. The

label should clearly identify the contents, including "LPM4870108 waste" and any other

chemical contaminants.

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected by your institution's EHS personnel or a licensed hazardous waste contractor.
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Liquid Waste Disposal
This category includes solutions containing LPM4870108, such as stock solutions,

experimental media, and solvent rinses from contaminated glassware.

Segregation: Collect all liquid waste containing LPM4870108 in a dedicated, leak-proof, and

shatter-resistant hazardous waste container. Do not mix with other, incompatible waste

streams.

Containment: The container must be securely sealed to prevent spills and evaporation. Do

not fill the container to more than 80% capacity to allow for vapor expansion.

Labeling: Affix a "Hazardous Waste" label to the container. The label must list all chemical

constituents by their full names and include their approximate concentrations. For example:

"LPM4870108 in DMSO," with estimated concentrations.

pH Neutralization: If the waste is acidic or basic, it may require neutralization before

disposal, as per your institution's guidelines. Consult your EHS office for specific instructions.

Storage: Store the sealed liquid waste container in secondary containment in a designated

satellite accumulation area, away from drains and sources of ignition.

Sharps Waste Disposal
This category includes any sharp objects that are contaminated with LPM4870108, such as

needles, syringes, and razor blades.

Containment: Immediately place all contaminated sharps into a designated, puncture-proof

sharps container.

Labeling: The sharps container should be clearly labeled as "Hazardous Waste" and indicate

that it contains sharps contaminated with LPM4870108.

Disposal: Do not overfill the sharps container. When it is three-quarters full, seal it and

arrange for its collection by your institution's EHS office.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of waste

generated from work with LPM4870108.
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Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of LPM4870108 waste.

This document is intended to provide guidance based on general laboratory safety principles. It

is not a substitute for the specific protocols and regulations of your institution. Always prioritize

the guidance of your local Environmental Health and Safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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